3,4-dimethoxy-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 3,4-dimethoxy-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C18H15N3O5S/c1-25-15-7-6-12(9-16(15)26-2)17(22)20-18-19-14(10-27-18)11-4-3-5-13(8-11)21(23)24/h3-10H,1-2H3,(H,19,20,22)
• InChI Key: FSXXIXADDVGMGQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OC
• Molecular Formula: C18H15N3O5S
• Molecular Weight: 385.4 g/mol

Description

3,4-dimethoxy-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide, also known as DMNTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. DMNTB is a thiazole derivative that has been synthesized using various methods.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Research on thiazole derivatives, including those with methoxy and nitro substituents, indicates significant antimicrobial and antifungal potentials. For instance, studies on various benzamide derivatives with thiazole and nitrophenyl groups have demonstrated their effectiveness against a range of gram-positive and gram-negative bacteria, as well as fungi like Candida albicans and Aspergillus niger. The presence of electron-donating groups, such as methoxy groups, has been associated with enhanced antimicrobial activity, suggesting that compounds like 3,4-dimethoxy-N-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]benzamide could exhibit similar properties (Chawla, 2016).

Potential in Drug Discovery

The structural motifs present in this compound, such as the thiazole ring and nitrophenyl group, are common in compounds with diverse biological activities. These include not only antimicrobial and antifungal effects but also antiproliferative, anticancer, and anti-inflammatory properties. The synthesis and characterization of such compounds enable the exploration of their pharmacological potentials, laying the groundwork for the development of new therapeutic agents (Talupur et al., 2021).

Structure-Activity Relationship Studies

Understanding the structure-activity relationships (SAR) of benzamide derivatives with thiazole and nitrophenyl groups is crucial for optimizing their biological activities. Modifications in the benzene ring or the substitution pattern on the thiazole ring can significantly impact the compound's biological properties, including its binding affinity to biological targets and its overall efficacy. Studies focusing on the synthesis, characterization, and biological evaluation of these compounds contribute to the identification of potential drug candidates and the optimization of their therapeutic profiles (Yakan et al., 2020).